Cas no 1352537-99-5 (5-Bromo-1-methyl-1h-indazole-3-carbonitrile)

• Product Name: 5-Bromo-1-methyl-1h-indazole-3-carbonitrile
• CAS No: 1352537-99-5
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 4586771
• Update Time: 2023-08-10

5-Bromo-1-methyl-1h-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1h-indazole-3-carbonitrile
• 5-bromo-1-methylindazole-3-carbonitrile

• Inchi： 1S/C9H6BrN3/c1-13-9-3-2-6(10)4-7(9)8(5-11)12-13/h2-4H,1H3
• InChI Key： ZGYAXZQOMLBWNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C#N)=NN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6